molecular formula C11H9F5OS B15387875 1-(2-(Difluoromethyl)-3-(trifluoromethylthio)phenyl)propan-2-one

1-(2-(Difluoromethyl)-3-(trifluoromethylthio)phenyl)propan-2-one

Cat. No.: B15387875
M. Wt: 284.25 g/mol
InChI Key: CTJSBGGAWZYPFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-(Difluoromethyl)-3-(trifluoromethylthio)phenyl)propan-2-one is a fluorinated aromatic ketone characterized by a phenyl ring substituted with a difluoromethyl (-CF₂H) group at the ortho position and a trifluoromethylthio (-SCF₃) group at the meta position. The propan-2-one moiety (a ketone at the second carbon of propane) confers reactivity for further chemical modifications, such as reductive amination or nucleophilic additions. This compound is structurally distinct due to its dual fluorinated substituents, which likely enhance its metabolic stability and lipophilicity compared to non-fluorinated analogs .

Properties

Molecular Formula

C11H9F5OS

Molecular Weight

284.25 g/mol

IUPAC Name

1-[2-(difluoromethyl)-3-(trifluoromethylsulfanyl)phenyl]propan-2-one

InChI

InChI=1S/C11H9F5OS/c1-6(17)5-7-3-2-4-8(9(7)10(12)13)18-11(14,15)16/h2-4,10H,5H2,1H3

InChI Key

CTJSBGGAWZYPFF-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CC1=C(C(=CC=C1)SC(F)(F)F)C(F)F

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key Compounds for Comparison :

1-(3-(Trifluoromethyl)phenyl)propan-2-one ():

  • Substituents: A single trifluoromethyl (-CF₃) group at the meta position.
  • Role: Intermediate in fenfluramine synthesis via reductive amination with ethylamine .
  • Structural Contrast : Lacks the difluoromethyl and trifluoromethylthio groups, reducing steric hindrance and electronic effects compared to the target compound.

1-(2,4-Dihydroxyphenyl)-3-(3-hydroxyphenyl)prop-2-en-1-one (): Substituents: Hydroxyl groups at positions 2,4 (phenyl) and 3 (another phenyl in the propenone chain).

1-(3-Chlorophenyl)-3-(6-((1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl)amino)phenyl)propan-1-ol (): Substituents: Chlorine at meta position and a bulky bicyclic amine. Key Difference: The hydroxyl and amine groups introduce hydrogen-bonding sites, altering solubility and biological target interactions.

Table 1: Structural and Physical Property Comparison
Compound Name Substituents (Phenyl Ring) Melting Point (°C) Key Functional Groups Reference
1-(2-(Difluoromethyl)-3-(trifluoromethylthio)phenyl)propan-2-one -CF₂H (ortho), -SCF₃ (meta) Not reported Ketone N/A
1-(3-(Trifluoromethyl)phenyl)propan-2-one -CF₃ (meta) Not reported Ketone
N-(2-(1H-Indazol-1-yl)phenyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide -CF₂H, pyrazole, indazole 134–190 Amide, Heterocycles
1-(2,4-Dihydroxyphenyl)-3-(3-hydroxyphenyl)prop-2-en-1-one -OH (2,4 and 3 positions) Not reported Enone, Hydroxyl

Fluorine Substituent Effects ()

  • Difluoromethyl (-CF₂H) : Introduces moderate electronegativity and steric bulk, enhancing metabolic stability compared to -CH₃. The C-F bonds resist oxidative degradation.
  • Trifluoromethylthio (-SCF₃) : A strong electron-withdrawing group that increases acidity of adjacent protons and improves binding to hydrophobic protein pockets.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.